Cas no 2411256-20-5 (N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide)

N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide is a specialized organic compound featuring a pyrazole moiety linked to a butynamide group via a butyl spacer. Its structure combines the reactivity of an alkyne with the heterocyclic properties of pyrazole, making it a versatile intermediate in synthetic chemistry. The compound is particularly valuable in medicinal chemistry and materials science due to its potential as a building block for pharmacologically active molecules or functional polymers. Its defined molecular architecture allows for selective modifications, enabling precise tuning of physicochemical properties. The presence of both alkyne and amide functionalities offers opportunities for click chemistry and further derivatization, enhancing its utility in targeted applications.

N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide structure

2411256-20-5 structure

Product Name:N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide

CAS No:2411256-20-5

MF:C₁₁H₁₅N₃O

MW:205.256302118301

CID:6499896

PubChem ID:146098378

Update Time:2025-06-15

N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

- N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide
- EN300-26575205
- N-[4-(1H-Pyrazol-4-yl)butyl]but-2-ynamide
- 2411256-20-5
- Z3952175259
- Inchi： 1S/C11H15N3O/c1-2-5-11(15)12-7-4-3-6-10-8-13-14-9-10/h8-9H,3-4,6-7H2,1H3,(H,12,15)(H,13,14)
- InChI Key： UHQSLJGYNCVKNQ-UHFFFAOYSA-N
- SMILES： O=C(C#CC)NCCCCC1C=NNC=1

Computed Properties

Exact Mass: 205.121512110g/mol
Monoisotopic Mass: 205.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 57.8Å²

N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26575205-0.05g	N-[4-(1H-pyrazol-4-yl)butyl]but-2-ynamide	2411256-20-5	90%	0.05g	$246.0	2023-09-14

N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide

N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide (CAS No. 2411256-20-5): An Emerging Compound in Medicinal Chemistry

N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide (CAS No. 2411256-20-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its pyrazole and butynamide moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The pyrazole ring, a five-membered heterocyclic compound, is known for its versatility in medicinal chemistry. It is a common scaffold in many drugs and drug candidates, often contributing to the compound's pharmacological properties. In the case of N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide, the pyrazole ring is linked to a butynamide group, which introduces additional reactivity and potential binding sites. This combination of structural elements suggests that the compound may have specific interactions with biological targets, such as enzymes or receptors.

Recent studies have explored the biological activities of N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human immune cells. This property makes it a candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer properties. Preliminary studies have demonstrated that N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that the compound may have therapeutic potential in cancer treatment.

In addition to its anti-inflammatory and anti-cancer activities, N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The neuroprotective properties of this compound are attributed to its ability to modulate oxidative stress responses and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for chronic conditions. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

The synthesis of N-4-(1H-pyrazol-4-yl)butylbut-2-ynamide involves several steps, including the formation of the pyrazole ring and the introduction of the butynamide group. The synthetic route is well-documented in the literature and can be adapted to produce large quantities of the compound for preclinical and clinical studies. The ease of synthesis and scalability make this compound an attractive candidate for further development.

In conclusion, N-4-(1H-pyrazol-4-yl)butylbut-2-yamide (CAS No. 2411256-20-5) is a promising compound with a diverse range of biological activities. Its potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies make it an exciting area of research in medicinal chemistry. Further preclinical and clinical studies are warranted to fully explore its therapeutic potential and optimize its use in various medical conditions.